3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-bromo-4-[(2-nitrophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10BrNO4/c15-12-7-10(8-17)5-6-14(12)20-9-11-3-1-2-4-13(11)16(18)19/h1-8H,9H2
• InChI Key: AFCAPVJIRBEZJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=O)Br)[N+](=O)[O-]
• Molecular Formula: C14H10BrNO4
• Molecular Weight: 336.14 g/mol

Description

3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde is a chemical compound that belongs to the family of aldehydes. It is commonly used in scientific research for its unique properties and potential applications in various fields. The purpose of

Mechanism of Action

The mechanism of action of 3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde is not fully understood, but it is believed to involve the inhibition of certain enzymes or the modulation of protein-protein interactions. In one study, it was found to inhibit the activity of an enzyme called Rho kinase, which is involved in cell migration and invasion. In another study, it was found to bind to a protein called Bcl-2, which is involved in the regulation of apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde are dependent on the specific application and concentration used. In some studies, it has been shown to induce apoptosis in cancer cells, while in others, it has been shown to inhibit cell migration and invasion. It has also been shown to have fluorescent properties, which make it useful for imaging applications.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde in lab experiments include its high yield of synthesis, its potential as a building block for the synthesis of other compounds, and its unique properties, such as its fluorescent properties. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of 3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde in scientific research. One direction is the investigation of its potential as an anticancer agent, particularly in combination with other compounds. Another direction is the development of new fluorescent probes for imaging applications. Additionally, the use of 3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde as a modulator of protein-protein interactions could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde involves the reaction between 3-bromo-4-hydroxybenzaldehyde and 2-nitrobenzyl chloride in the presence of a base, such as sodium hydroxide. The reaction is carried out in a solvent, such as dichloromethane, and the product is purified using column chromatography. The yield of the synthesis method is typically high, and the purity of the product can be confirmed using techniques such as NMR spectroscopy.

Scientific Research Applications

3-bromo-4-[(2-nitrobenzyl)oxy]benzaldehyde has been used in various scientific research applications, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, it has been investigated for its potential as an anticancer agent and as a modulator of protein-protein interactions. In organic synthesis, it has been used as a building block for the synthesis of other compounds. In material science, it has been studied for its potential as a fluorescent probe for imaging applications.